Ethyl 2-(2-(5-chlorothiophen-2-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(5-chlorothiophen-2-yl)acetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H20ClNO3S2/c1-3-23-18(22)16-12-6-4-10(2)8-13(12)25-17(16)20-15(21)9-11-5-7-14(19)24-11/h5,7,10H,3-4,6,8-9H2,1-2H3,(H,20,21)
• InChI Key: HDWIPSXOTPOEQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)CC3=CC=C(S3)Cl
• Molecular Formula: C18H20ClNO3S2
• Molecular Weight: 397.9 g/mol

Description

This compound is a derivative of thiophene, which is a heterocyclic compound with a five-membered ring containing one sulfur atom. The compound has several functional groups, including an acetamido group and a carboxylate group, which could potentially contribute to its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene ring, the acetamido group, and the carboxylate group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the acetamido group could potentially undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carboxylate group could potentially make the compound soluble in polar solvents.

Scientific Research Applications

Fluorescent DNA Sensors

• Applications: Aurora-based sensors can be employed in diagnostic tests, environmental monitoring, and drug discovery. .

Colorimetric Detection

• Applications: Apollon’s colorimetric response can be visually detected without specialized equipment. .

High-Throughput Screening

• Applications: Researchers can use these sensors to identify enzyme inhibitors, drug candidates, or other bioactive molecules efficiently. .

Functional Nucleic Acids Research

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Bioanalytical Sciences

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Anti-Doping Research

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives have been found to inhibit acetylcholinesterase, an enzyme involved in neurotransmission.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, and developing methods for its synthesis.